5-bromo-6-fluoro-1-methyl-1H-indazole

• IUPAC Name: 5-bromo-6-fluoro-1-methylindazole
• InChI: InChI=1S/C8H6BrFN2/c1-12-8-3-7(10)6(9)2-5(8)4-11-12/h2-4H,1H3
• InChI Key: LILHEKOPCWVHAA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC(=C(C=C2C=N1)Br)F
• Molecular Formula: C8H6BrFN2
• Molecular Weight: 229.05 g/mol
• CAS No.: 1185767-06-9

Description

“5-bromo-6-fluoro-1-methyl-1H-indazole” is a chemical compound with the molecular weight of 215.02. It is a solid substance at room temperature.

Synthesis Analysis

The synthesis of indazoles, including “this compound”, has been a topic of research in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C7H4BrFN2/c8-5-1-4-3-10-11-7(4)2-6(5)9/h1-3H,(H,10,11).

Physical and Chemical Properties Analysis

“this compound” is a solid substance at room temperature. It has a molecular weight of 215.02.

Scientific Research Applications

Synthesis and Chemical Properties

5-bromo-6-fluoro-1-methyl-1H-indazole has been studied for its regioselective protection and subsequent reactions with amines. Under different conditions, it undergoes selective protection at N-1 or N-2, leading to novel derivatives through Buchwald reactions. This property facilitates its use in the synthesis of complex organic compounds (Slade et al., 2009).

Photostable NIR Probe for Mitochondria

A study introduced a large library of donor-acceptor-type biheteroaryl fluorophores, named Indazo-Fluors, through the palladium-catalyzed oxidative C-H/C-H cross-coupling of electron-deficient 2H-indazoles with electron-rich heteroarenes. Among these, a compound exhibiting near-infrared (NIR) fluorescence specifically targeted mitochondria, offering potential applications in in vivo mitochondria imaging due to its superior photostability and low cytotoxicity (Cheng et al., 2016).

Metabolic Profiling in Synthetic Cannabinoids

The compound's structural analogs have been investigated for their metabolic profiles in the context of synthetic cannabinoids. For example, AMB and its fluoro analog 5F-AMB underwent metabolic stability studies and hepatocyte incubations to identify phase I and II metabolites. This research aids in understanding the metabolic pathways and potential toxicological profiles of new psychoactive substances (Andersson et al., 2016).

Safety and Hazards

The safety information for “5-bromo-6-fluoro-1-methyl-1H-indazole” indicates that it may be harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods I

Procedure details

To a solution of 5-bromo-6-fluoro-1H-indazole (4 g, 18.60 mmol) in DMF (20 ml) was added potassium 2-methylpropan-2-olate (2.087 g, 18.60 mmol). The resulting mixture was stirred for 40 min. CH3I (3.17 g, 22.32 mmol) was added dropwise. After stirring overnight, the reaction mixture was quenched with NH4Cl(aq), extracted with EtOAc, washed with NH4Cl(aq), dried over Na2SO4, filtered and concentrated in vacuo to give crude product. The crude product was purified with silica gel column chromatography with gradient Hexanes:EA to give light yellow solid 5-bromo-6-fluoro-1-methyl-1H-indazole (1.86 g, 42%).

Synthesis routes and methods II

Procedure details

To a suspension of NaH (8.84 g, 221 mmol) in THF (50 mL) was added dropwise a solution of 5-bromo-6-fluoro-1H-indazole (CAS 105391-70-6, 44.1 g, 201 mmol) in THF (200 mL) at 5° C. After 15 min at 5° C., Mel (31.7 mL, 221 mmol) was added at 5° C. and the RM was stirred between 0° C. and 5° C. for 1.5 h. The reaction was quenched with 0.5 M HCl and extracted with EtOAc. The organic phases were combined, washed with brine, dried over Na2SO4 and evaporated under vacuo. The 2 isomers formed were separated by MPLC with heptane and EtOAc to afford the title compound as a yellow solid (tR 5.07 min (conditions 1), NMR in DMSO-d6: 8.14 (d, 1H); 8.04 (s, 1H); 7.79 (d, 1H); 4.00 (s, 3H)).